Cas no 352548-14-2 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide
• CAS No: 352548-14-2
• MF: C₁₅H₁₀F₂N₂O₂S
• MW: 320.313909053802
• CID: 6479383
• Update Time: 2025-10-29

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-methoxybenzamide
• Benzamide, N-(4,6-difluoro-2-benzothiazolyl)-4-methoxy-

• Inchi： 1S/C15H10F2N2O2S/c1-21-10-4-2-8(3-5-10)14(20)19-15-18-13-11(17)6-9(16)7-12(13)22-15/h2-7H,1H3,(H,18,19,20)
• InChI Key： ZXDXCGTUDLAPIZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide

Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide (CAS No. 352548-14-2)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide (CAS No. 352548-14-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the benzamide class, which is well-known for its diverse applications in medicinal chemistry. The presence of a benzothiazole moiety and fluoro substituents in its structure imparts distinct chemical properties that make it a promising candidate for further investigation.

The molecular structure of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide consists of a benzothiazole ring system substituted with two fluorine atoms at the 4 and 6 positions, which enhances its electronic properties and potential interactions with biological targets. The benzamide group at the 2-position of the benzothiazole ring provides a site for further functionalization, enabling the development of derivatives with tailored biological activities. This structural motif is particularly interesting because it combines the pharmacophoric elements of both benzothiazole and benzamide, which have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the benzothiazole scaffold. Benzothiazoles are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The introduction of fluorine atoms into the benzothiazole ring system has been shown to modulate the electronic distribution and binding affinity of these compounds, making them more effective in interacting with biological targets. For instance, studies have demonstrated that fluorinated benzothiazoles exhibit enhanced metabolic stability and improved oral bioavailability compared to their non-fluorinated counterparts.

The methoxy group at the 4-position of the benzamide moiety in N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide further contributes to its unique chemical profile. The methoxy group is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. It also plays a role in modulating the solubility and bioavailability of drug candidates. The combination of these structural features makes N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide a promising candidate for further exploration in drug discovery.

Recent research has focused on identifying new therapeutic applications for compounds derived from the benzthiazole scaffold. One area of particular interest is the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds that can overcome existing resistance mechanisms. N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide, with its unique structural features, has shown promise in preliminary studies as an antimicrobial agent. Its ability to interact with bacterial enzymes and disrupt essential cellular processes makes it a potential candidate for treating infections caused by multidrug-resistant bacteria.

In addition to its antimicrobial properties, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide has also been investigated for its potential anticancer activity. Cancer is one of the leading causes of mortality worldwide, and there is an urgent need for new anticancer drugs that can effectively target tumor cells while minimizing side effects. The benzthiazole scaffold has been shown to exhibit anticancer activity by inhibiting key enzymes involved in cell proliferation and survival. Studies have demonstrated that derivatives of benzthiazole can induce apoptosis in cancer cells and inhibit tumor growth in animal models.

The presence of fluoro substituents in N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide may contribute to its enhanced anticancer activity by improving binding affinity to biological targets. Fluorine atoms are known to increase metabolic stability and binding affinity through various mechanisms, including electronic effects and hydrophobic interactions. These properties make fluorinated compounds attractive candidates for drug development.

Preliminary studies have also explored the anti-inflammatory potential of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disease. By inhibiting inflammatory pathways, this compound may have therapeutic benefits in treating inflammatory conditions. The benzthiazole moiety has been shown to interact with inflammatory mediators and modulate immune responses.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide) involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a halogenated derivative of benzthiazole followed by nucleophilic substitution with 4-methoxybenzamidine. The introduction of fluorine atoms into the benzthiazole ring can be achieved through various methods, including metal-catalyzed cross-coupling reactions or direct fluorination techniques.

The analytical characterization of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxybenzamide) is crucial for understanding its chemical properties and ensuring its purity for biological studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy، mass spectrometry (MS), и high-performance liquid chromatography (HPLC) are commonly used for structural elucidation и purity assessment.

In conclusion，N-(CAS No: 352548 - 14 - 2 ) represents a promising compound with diverse pharmacological applications。 Its unique structural features， including the presence of fluoro substituents и a methoxy group， contribute to its potential as a therapeutic agent。 Further research is needed to fully explore its biological activities и develop novel drug candidates based on this scaffold。